1-Bromoundecane-d3

Specification

• Molecular Formula: C11H23Br
• Molecular Weight: 238.22 g/mol
• IUPAC Name: 11-bromo-1,1,1-trideuterioundecane
• Standard InChI: InChI=1S/C11H23Br/c1-2-3-4-5-6-7-8-9-10-11-12/h2-11H2,1H3/i1D3
• Standard InChI Key: IKPSIIAXIDAQLG-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])CCCCCCCCCCBr
• Canonical SMILES: CCCCCCCCCCCBr

Introduction

1-Bromoundecane-d3 is a deuterated derivative of 1-bromoundecane, where three hydrogen atoms are replaced with deuterium isotopes. This isotopic substitution enhances its utility in scientific research, particularly in isotopic labeling and tracing studies. The molecular formula of 1-Bromoundecane-d3 is $C_{11}H_{20}D_{3}Br$, and it has a molecular weight of approximately 238.22 g/mol.

Synthesis of 1-Bromoundecane-d3

The synthesis of 1-Bromoundecane-d3 involves the replacement of three hydrogen atoms in the alkyl chain of 1-bromoundecane with deuterium atoms. This process typically requires:

• A deuterium source, such as heavy water ($D_2O$).

• Specific reaction conditions to ensure selective isotopic substitution.

The reaction conditions must be carefully controlled to favor the formation of the desired deuterated product while minimizing side reactions.

Isotopic Labeling and Tracing

The primary application of 1-Bromoundecane-d3 lies in isotopic labeling, where its deuterium atoms serve as tracers in chemical and biological systems. This allows researchers to:

• Monitor reaction pathways.

• Study metabolic processes.

• Investigate the kinetics and mechanisms of reactions involving nucleophiles and electrophiles.

Drug Development

Deuterium substitution can influence the pharmacokinetic and metabolic profiles of compounds. As such, derivatives like 1-Bromoundecane-d3 are used as tracers during drug development to quantify drug behavior and metabolic transformations.

Organic Synthesis

In organic chemistry, deuterated compounds like 1-Bromoundecane-d3 are used to study reaction mechanisms and design synthetic routes for complex molecules.

Comparison with Related Compounds

Compound Name	Molecular Formula	Unique Characteristics
1-Bromoundecane	$C_{11}H_{23}Br$	Non-deuterated version; widely used in organic synthesis.
1-Bromohexadecane	$C_{16}H_{33}Br$	Intermediate for synthesizing fatty acid derivatives.
1-Bromooctadecane	$C_{18}H_{37}Br$	Used in surfactant applications.

The uniqueness of 1-Bromoundecane-d3 lies in its isotopic labeling, which provides enhanced stability and precision for tracking its behavior in complex systems compared to non-deuterated analogs.

Safety and Handling

While primarily used for research purposes, proper precautions must be taken when handling this compound:

• Store under recommended conditions as per the Certificate of Analysis.

• Avoid direct contact or inhalation due to potential toxicity risks.

• Use appropriate personal protective equipment (PPE) during handling.